Cas no 385374-32-3 (2-Oxazolidinone, 3-acetyl-4-(1-methylethyl)-, (4R)- (9CI))

2-Oxazolidinone, 3-acetyl-4-(1-methylethyl)-, (4R)- (9CI) structure
385374-32-3 structure
Product Name:2-Oxazolidinone, 3-acetyl-4-(1-methylethyl)-, (4R)- (9CI)
CAS No:385374-32-3
MF:C8H13NO3
MW:171.193722486496
CID:1019389
PubChem ID:5323935
Update Time:2025-04-20

2-Oxazolidinone, 3-acetyl-4-(1-methylethyl)-, (4R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 3-acetyl-4-(1-methylethyl)-, (4R)- (9CI)
    • 289706-65-6
    • 3-Acetyl-4-isopropyloxazolidin-2-one
    • DB-252328
    • DB-282122
    • 77887-48-0
    • 2-OXAZOLIDINONE, 3-ACETYL-4-(1-METHYLETHYL)-
    • 385374-32-3
    • 3-ACETYL-4-ISOPROPYL-1,3-OXAZOLIDIN-2-ONE
    • Inchi: 1S/C8H13NO3/c1-5(2)7-4-12-8(11)9(7)6(3)10/h5,7H,4H2,1-3H3
    • InChI Key: DDLQJZMVXVQYJT-UHFFFAOYSA-N
    • SMILES: O1C(N(C(C)=O)C(C1)C(C)C)=O

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.6Ų
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